Cas no 445307-36-8 (3-Furancarboxylic acid, 2-(4-nitrophenyl)-, methyl ester)

• Product Name: 3-Furancarboxylic acid, 2-(4-nitrophenyl)-, methyl ester
• CAS No: 445307-36-8
• MF: C₁₂H₉NO₅
• MW: 247.203563451767
• CID: 5225837
• PubChem ID: 11230377
• Update Time: 2025-06-12

3-Furancarboxylic acid, 2-(4-nitrophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-(4-nitrophenyl)-, methyl ester
• Methyl 2-(4-nitrophenyl)-3-furancarboxylate
• methyl 2-(4-nitrophenyl)-3-furoate
• AT27459
• Methyl 2-(4-nitrophenyl)furan-3-carboxylate
• AS-84669
• SCHEMBL5950014
• 445307-36-8

• Inchi： 1S/C12H9NO5/c1-17-12(14)10-6-7-18-11(10)8-2-4-9(5-3-8)13(15)16/h2-7H,1H3
• InChI Key： PLDISUWQYUVIOM-UHFFFAOYSA-N
• SMILES： O1C=CC(C(OC)=O)=C1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 247.04807239g/mol
• Monoisotopic Mass: 247.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.3Ų

Additional information on 3-Furancarboxylic acid, 2-(4-nitrophenyl)-, methyl ester

Comprehensive Overview of 3-Furancarboxylic acid, 2-(4-nitrophenyl)-, methyl ester (CAS No. 445307-36-8)

3-Furancarboxylic acid, 2-(4-nitrophenyl)-, methyl ester (CAS No. 445307-36-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a furancarboxylic acid backbone and a 4-nitrophenyl substituent, is widely studied for its potential applications in drug synthesis and material science. Researchers are particularly interested in its unique molecular structure, which combines a furan ring with a nitrophenyl group, offering versatile reactivity for further chemical modifications.

The compound’s methyl ester functionality enhances its solubility in organic solvents, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel heterocyclic compounds, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs. With the growing demand for sustainable synthesis methods, 3-Furancarboxylic acid, 2-(4-nitrophenyl)-, methyl ester is also being explored in green chemistry applications, aligning with the global push for environmentally friendly industrial processes.

One of the most frequently searched questions about this compound revolves around its synthetic routes and reaction mechanisms. Scientists have documented several pathways to synthesize CAS No. 445307-36-8, including esterification of the corresponding carboxylic acid and palladium-catalyzed coupling reactions. These methods are often compared in terms of yield, scalability, and environmental impact, reflecting the broader industry focus on cost-effective and eco-friendly production techniques.

In addition to its synthetic utility, 3-Furancarboxylic acid, 2-(4-nitrophenyl)-, methyl ester has been investigated for its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial or anti-inflammatory properties, though further clinical validation is required. This aligns with the increasing public interest in drug discovery and personalized medicine, as researchers seek to identify new molecular entities for treating emerging diseases.

The compound’s spectroscopic properties, such as NMR and IR spectra, are well-documented, aiding in its identification and purity assessment. Analytical chemists often search for detailed spectral data of CAS No. 445307-36-8 to ensure accurate characterization in laboratory settings. Furthermore, its crystallographic data has been a subject of interest for computational chemists working on molecular modeling and structure-activity relationships.

From an industrial perspective, 3-Furancarboxylic acid, 2-(4-nitrophenyl)-, methyl ester is classified as a high-value intermediate, with suppliers emphasizing its role in custom synthesis and contract manufacturing. The compound’s stability under various storage conditions makes it a practical choice for long-term research projects. As the chemical industry shifts toward digitalization and automation, demand for reliably characterized compounds like this one is expected to rise.

In summary, 3-Furancarboxylic acid, 2-(4-nitrophenyl)-, methyl ester (CAS No. 445307-36-8) represents a multifaceted compound with significant potential in both academic and industrial research. Its relevance to drug development, green chemistry, and material science ensures continued interest from the scientific community. As researchers uncover new applications and optimize synthetic methods, this compound is poised to remain a key player in advancing chemical innovation.